Cas no 941905-44-8 (N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethoxybenzamide)

• Product Name: N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethoxybenzamide
• CAS No: 941905-44-8
• MF: C₂₅H₂₄N₂O₄
• MW: 416.469066619873
• CID: 6136015
• PubChem ID: 16828116
• Update Time: 2025-10-29

N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethoxybenzamide
• N-(1-benzyl-2-oxo-3,4-dihydroquinolin-6-yl)-2,4-dimethoxybenzamide
• AKOS024645039
• 941905-44-8
• VU0490803-1
• F2384-0215

• Inchi： 1S/C25H24N2O4/c1-30-20-10-11-21(23(15-20)31-2)25(29)26-19-9-12-22-18(14-19)8-13-24(28)27(22)16-17-6-4-3-5-7-17/h3-7,9-12,14-15H,8,13,16H2,1-2H3,(H,26,29)
• InChI Key： GJHWFPQBUWLUKC-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2CC1=CC=CC=C1)(=O)C1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 416.17360725g/mol
• Monoisotopic Mass: 416.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.9Ų

Additional information on N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethoxybenzamide

Professional Introduction to N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethoxybenzamide (CAS No. 941905-44-8)

N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethoxybenzamide, identified by its CAS number 941905-44-8, is a compound of significant interest in the field of chemical and biomedical research. This molecule has garnered attention due to its unique structural features and potential applications in pharmaceutical development. The presence of a benzamide moiety linked to a tetrahydroquinoline scaffold suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

The structural composition of N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethoxybenzamide is characterized by its complex heterocyclic system. The benzamide group is a well-known pharmacophore found in numerous therapeutic agents, contributing to various biological activities. Specifically, the amide bond in this moiety can engage in hydrogen bonding interactions, which are crucial for the binding affinity of small molecules to their targets. The tetrahydroquinoline ring system adds another layer of complexity, providing a rigid framework that can modulate the electronic and steric properties of the molecule.

In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their diverse biological activities. These compounds have been explored for their potential in treating neurological disorders, infectious diseases, and cancer. The benzyl group at the 1-position of the tetrahydroquinoline ring enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and target binding. Additionally, the 2-oxo group introduces a polar functionality that can further influence the molecule's interactions with biological systems.

The dimethoxy substitution pattern on the benzamide component is particularly noteworthy. Methoxy groups are electron-donating substituents that can affect the electronic distribution within the molecule. This can influence both the reactivity and binding properties of N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethoxybenzamide. Such modifications are often employed in medicinal chemistry to optimize pharmacokinetic and pharmacodynamic profiles. The combination of these structural elements suggests that this compound may exhibit multiple modes of action.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Tetrahydroquinoline derivatives have shown promise as scaffolds for developing novel therapeutics. For instance, certain derivatives have been investigated for their anti-inflammatory and analgesic properties. The amide bond in N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethoxybenzamide could potentially interact with proteases or other enzymes involved in inflammatory pathways. This opens up avenues for exploring its utility in modulating such pathways.

The dimethoxy groups on the benzamide ring may also contribute to the compound's solubility and bioavailability. In drug development, achieving an optimal balance between solubility and lipophilicity is crucial for effective delivery to target sites within the body. The methoxy substituents can enhance water solubility while maintaining sufficient lipophilicity for cellular uptake. This balance is essential for ensuring that the compound reaches its intended biological target at an effective concentration.

In vitro studies have begun to uncover the potential biological activities of N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethoxybenzamide. Initial experiments suggest that this compound may exhibit inhibitory effects on certain enzymes relevant to metabolic pathways. Such findings are consistent with the structural features that promote interactions with biological targets. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The synthesis of N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethoxybenzamide involves multi-step organic transformations that highlight its synthetic accessibility. The introduction of functional groups such as the benzamide moiety and dimethoxy substituents requires careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct complex heterocyclic systems with greater efficiency and precision. This has facilitated the exploration of novel molecular architectures like that of N-(1-benzyl-2-ofoxo--tetrahydrop--qu--lin--6--y--l)-&str---ong;24---dimethoxybe---nzamid---e&str---ong;.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research in chemical biology and drug discovery platforms. By serving as a lead compound or scaffold for further derivatization, N-()&str---ong;14&str---ong;) may inspire new generations of therapeutic agents with improved efficacy and safety profiles.

In conclusion，N-()&str---ong;14&str---ong;) represents a significant advancement in molecular design within the realm of chemical and biomedical research。 Its intricate structure， characterized by &bold;benzamide&bold;， &bold;tetrahydrop--qu--line&bold;，and &bold;dimethoxy&bold; functional groups， positions it as a promising candidate for future therapeutic development。 Ongoing studies continue to unravel its potential applications， paving the way for innovative treatments across various medical domains。